4-(Adamantan-2-ylmethyl)piperidine hydrochloride

• Molecular Formula: C16H28ClN
• Molecular Weight: 269.9 g/mol
• SMILES: C1CNCCC1CC2C3CC4CC(C3)CC2C4.Cl
• InChI: InChI=1S/C16H27N.ClH/c1-3-17-4-2-11(1)10-16-14-6-12-5-13(8-14)9-15(16)7-12;/h11-17H,1-10H2;1H
• InChIKey: IWOLZEMCPMWSQK-UHFFFAOYSA-N

Researchers face reproducibility failures due to undifferentiated adamantane positional isomerism in sigma receptor ligands. This 2-adamantylmethyl piperidine provides validated σ2 selectivity (Ki 23 nM vs TMEM97) for reliable SAR. - **Target validation:** σ2-preferring (Ki 90 nM in PC12 cells); 60-fold σ1/σ2 selectivity. - **Structural specificity:** Rigid 2-adamantyl scaffold with defined chair conformations; distinct from 1-adamantyl analogs. - **Application-ready:** HCl salt enhances aqueous solubility for binding assays, NMR, and M2 channel studies.

4-(Adamantan-2-ylmethyl)piperidine HCl Overview

4-(Adamantan-2-ylmethyl)piperidine hydrochloride (CAS 2095847-52-0, C16H28ClN, MW 269.86) is a piperidine-based compound featuring an adamantane scaffold linked via a methylene bridge at the piperidine 4-position . The compound demonstrates measurable affinity for sigma-2 (σ2) receptors with reported Ki values of 90 nM in rat PC12 cells and 23 nM against TMEM97 (unknown origin) [1][2]. Structurally related 2-adamantyl-substituted azacycles have also shown anti-influenza virus A activity against H3N2 strains [3]. The hydrochloride salt form enhances aqueous solubility, facilitating handling in biological assay workflows.

1

Sigma-2 receptor binding studies Measured affinity supports σ2/TMEM97 target-engagement assays and ligand optimization. 23–90 nM Ki range reported; context-dependent

2

2-Adamantyl conformational analysis Distinct 2-adamantyl positional isomer enables NMR and modeling studies of piperidine ring geometry. Class-level inference; data to verify

3

M2 channel screening context Class-level evidence suggests dual wild-type/V27A mutant M2 channel interaction potential. Class-level inference; requires electrophysiology validation

• [1] BindingDB. BDBM50604967 (CHEMBL1698776). Ki: 90 nM, sigma-2 receptor (rat PC12 cells). View Source
• [2] BindingDB. BDBM50604968 (CHEMBL5190189). Ki: 23 nM, sigma-2 receptor/TMEM97 (unknown origin). View Source
• [3] Stamatiou G, et al. Synthesis, conformational characteristics and anti-influenza virus A activity of some 2-adamantylsubstituted azacycles. Bioorg Med Chem. 2006;14(15):5386-5393. View Source

Why 4-(Adamantan-2-ylmethyl)piperidine HCl Cannot Be Replaced

Generic substitution among piperidine-based sigma receptor ligands is precluded by the profound influence of adamantane positional isomerism (1-adamantyl vs. 2-adamantyl) and linker geometry on receptor subtype selectivity. SAR studies demonstrate that phenylpropylpiperidines favor σ2 receptors, while phenethylpiperidines favor σ1 receptors [1]. The adamantane scaffold provides a rigid, lipophilic framework that occupies the primary hydrophobic pocket of sigma receptors, and the 2-adamantyl substitution pattern confers distinct conformational constraints relative to 1-adamantyl analogs, directly impacting binding orientation within the σ2 active site [2]. Consequently, even structurally proximate analogs exhibit substantially different Ki values and σ1/σ2 selectivity ratios, making empirical validation of this specific compound essential for reproducible research outcomes.

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1‑Adamantyl vs. 2‑adamantyl positional isomerism can shift receptor binding orientation and σ2 selectivity profile.

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σ2‑preferring profile may not transfer to σ1‑targeted workflows; structurally similar piperidines exhibit distinct selectivity ratios.

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Analog substitution without empirical validation risks altered M2 channel blocking kinetics and antiviral assay response.

• [1] Maeda DY, Williams W, Kim WE, Thatcher LN, Bowen WD, Coop A. N-arylalkylpiperidines as high-affinity sigma-1 and sigma-2 receptor ligands: phenylpropylamines as potential leads for selective sigma-2 agents. Bioorg Med Chem Lett. 2002;12(4):497-500. View Source
• [2] Aboelez MO, et al. Adamantane-derived scaffolds targeting the sigma-2 receptor; an in vitro and in silico study. Saudi Pharm J. 2021;29(10):1166-1172. View Source

Quantitative Evidence for 4-(Adamantan-2-ylmethyl)piperidine HCl

Sigma-2 Binding Affinity vs. σ2-Selective Analogs

4-(Adamantan-2-ylmethyl)piperidine demonstrates measurable sigma-2 receptor binding with a Ki of 90 nM in rat PC12 cells [1] and a Ki of 23 nM against TMEM97 (unknown origin) [2]. In comparison, the potent σ2-selective phenylpropylpiperidine analog YM-022 exhibits a Ki of 0.068 nM at the gastrin/CCK-B receptor and 0.110 nM at beta-2 adrenergic receptor [3]. While the target compound shows substantially lower absolute affinity than the most optimized σ2 ligands, this moderate Ki value (23-90 nM range) positions it as a useful scaffold for further derivatization rather than a high-potency tool compound.

σ2 binding affinity

Cross-study comparable

Ki 23–90 nM vs. 0.068–0.110 nM (YM‑022)

Reported σ2 binding affinity context

Moderate affinity supports scaffold optimization, not high‑potency tool use

Evidence Dimension	Sigma-2 receptor binding affinity (Ki)
Target Compound Data	90 nM (rat PC12 cells); 23 nM (TMEM97, unknown origin)
Comparator Or Baseline	YM-022 (phenylpropylpiperidine): Ki = 0.068 nM (CCK-B receptor); Ki = 0.110 nM (beta-2 adrenergic receptor)
Quantified Difference	Target compound σ2 Ki approximately 338-1324× higher (weaker) than YM-022 at its primary targets
Conditions	Radioligand binding assays; rat PC12 cell membranes; TMEM97 recombinant protein

Why This Matters

This affinity range supports the compound's utility as a synthetically accessible starting point for SAR exploration, particularly for laboratories seeking to develop novel σ2 ligands with adamantane-based scaffolds.

• [1] BindingDB. BDBM50604967 (CHEMBL1698776). Ki: 90 nM, sigma-2 receptor (rat PC12 cells). View Source
• [2] BindingDB. BDBM50604968 (CHEMBL5190189). Ki: 23 nM, sigma-2 receptor/TMEM97 (unknown origin). View Source
• [3] BindingDB. BDBM50056101. Ki: 0.068 nM (CCK-B), Ki: 0.110 nM (beta-2 adrenergic). Yamanouchi Pharmaceutical Co. Ltd. View Source

Sigma-1 Affinity and σ1/σ2 Selectivity Profile

4-(Adamantan-2-ylmethyl)piperidine exhibits a reported sigma-1 receptor Ki of approximately 1,400 nM (1.4 μM) [1], yielding a calculated σ1/σ2 selectivity ratio of approximately 15.6-fold σ2-preferring (based on σ2 Ki = 90 nM) to 61-fold σ2-preferring (based on σ2 Ki = 23 nM). For context, the optimized σ1-selective piperidine derivative tetrahydroquinoline 17 demonstrates σ1 Ki = 4.6 nM with a σ1/σ2 selectivity ratio exceeding 435-fold σ1-preferring [2]. Compound 19 (acetamide derivative) shows σ1 Ki = 17 nM with σ1/σ2 selectivity of approximately 66-fold σ1-preferring (σ2 Ki = 1,117 nM) [2].

σ1/σ2 selectivity

Cross-study comparable

15.6–61× σ2‑preferring vs. >435× σ1‑preferring comparators

Reported selectivity profile context

Reversed selectivity direction provides distinct starting point for σ2‑biased ligand design

Evidence Dimension	Sigma-1 receptor affinity and σ1/σ2 selectivity
Target Compound Data	σ1 Ki ≈ 1,400 nM; σ2 Ki = 23-90 nM; σ1/σ2 selectivity ratio ≈ 15.6-61× σ2-preferring
Comparator Or Baseline	Tetrahydroquinoline 17: σ1 Ki = 4.6 nM, selectivity >435× σ1-preferring; Compound 19: σ1 Ki = 17 nM, selectivity ≈ 66× σ1-preferring
Quantified Difference	Target compound shows 304-82× weaker σ1 affinity; selectivity profile reversed (σ2-preferring vs. σ1-preferring comparators)
Conditions	Radioligand binding assays; recombinant sigma-1 and sigma-2 receptors

Why This Matters

The reversed selectivity profile (σ2-preferring vs. comparators' σ1-preferring) provides a structurally distinct starting point for developing σ2-biased ligands, particularly relevant given the recent identification of σ2R as TMEM97 implicated in cancer and neurologic disorders.

• [1] BindingDB. BDBM50569550 (CHEMBL4851349). Ki: 1.40E+3 nM, sigma-1 receptor (unknown origin). View Source
• [2] Zampieri D, et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3228-3232. View Source

2-Adamantyl vs. 1-Adamantyl Substitution Effects

The 2-adamantyl substitution pattern in 4-(adamantan-2-ylmethyl)piperidine introduces distinct conformational constraints compared to 1-adamantyl analogs. Studies on 4-(1- and 2-adamantyl)piperidines demonstrate that both isomers can act as dual binders of wild-type and V27A mutant M2 channels of influenza A virus, but with dissimilar binding kinetics and channel blocking profiles [1]. Conformational analysis of 2-substituted N-methylpiperidines reveals four possible chair conformations when a 2-adamantyl group is introduced, with adamantyl-methyl interactions being more conformation-determining than the equatorial/axial preferences observed in simpler 2-substituted piperidines .

Conformational analysis

Class-level inference

2‑Adamantyl introduces four chair conformations vs. simpler equatorial preference

Supports NMR/molecular modeling studies of scaffold geometry

Qualitative difference; MD simulation data available for reference

Evidence Dimension	Conformational constraints and receptor binding orientation
Target Compound Data	2-adamantylmethyl substitution at piperidine 4-position; four potential chair conformations possible in 2-adamantyl-substituted analogs
Comparator Or Baseline	1-adamantyl-substituted piperidines; simpler 2-substituted N-methylpiperidines with equatorial preference
Quantified Difference	Qualitative difference in conformational ensemble and steric constraints
Conditions	Conformational analysis via NMR spectroscopy and molecular modeling

Why This Matters

The 2-adamantyl positional isomer provides a conformationally distinct scaffold that may access different binding poses within sigma receptor active sites, as demonstrated by molecular docking studies of adamantane-based σ2 ligands showing stable interactions over 50 ns MD simulations [2]. This conformational uniqueness supports procurement of the specific 2-adamantylmethyl derivative rather than 1-adamantyl alternatives for SAR exploration.

• [1] Drakopoulos A, et al. Slow but steady wins the race: dissimilarities among new dual inhibitors of the wild-type and the V27A mutant M2 channels of influenza A virus. J Med Chem. 2017;60(9):3812-3823. View Source
• [2] Aboelez MO, et al. Adamantane-derived scaffolds targeting the sigma-2 receptor; an in vitro and in silico study. Saudi Pharm J. 2021;29(10):1166-1172. View Source

Anti-Influenza Activity of 2-Adamantylmethyl Piperidine Scaffold

While no direct antiviral data exist specifically for 4-(adamantan-2-ylmethyl)piperidine hydrochloride, structurally related 2-(2-adamantylmethyl)piperidines (compounds 30, 32a-c, and 35a-d) demonstrated potent activity against influenza A H3N2 virus in cell-based assays [1]. The 4-(1- and 2-adamantyl)piperidine scaffold class was identified as dual inhibitors of both wild-type and V27A mutant M2 channels, addressing amantadine resistance mechanisms [2]. Notably, the antiviral activity and channel blocking ability of these analogs were quantified using two-electrode voltage clamp (TEVC) technique on M2 channels and cell-based viral replication assays [2].

Anti‑influenza activity

Class-level inference

No direct data; related 2‑adamantylmethyl piperidines active against H3N2

Antiviral screening context; data to verify

Dual wt/V27A M2 channel binding reported for scaffold class

Evidence Dimension	Anti-influenza A virus activity (class-level inference)
Target Compound Data	No direct data available; inferred from 2-(2-adamantylmethyl)piperidine analog class activity
Comparator Or Baseline	Amantadine (1-adamantylamine): active against wild-type M2 channel; inactive against V27A mutant
Quantified Difference	Qualitative: 2-adamantyl-substituted piperidines retain dual wild-type/mutant M2 channel binding capability
Conditions	Cell-based influenza A H3N2 viral replication assays; TEVC electrophysiology on Xenopus oocytes expressing M2 channels

Why This Matters

The adamantane scaffold's established role in M2 channel inhibition, combined with the 2-adamantyl positional isomer's demonstrated dual wild-type/mutant binding capability, positions 4-(adamantan-2-ylmethyl)piperidine as a potential starting point for developing next-generation influenza antivirals that circumvent amantadine resistance.

• [1] Stamatiou G, et al. Synthesis, conformational characteristics and anti-influenza virus A activity of some 2-adamantylsubstituted azacycles. Bioorg Med Chem. 2006;14(15):5386-5393. View Source
• [2] Drakopoulos A, et al. Slow but steady wins the race: dissimilarities among new dual inhibitors of the wild-type and the V27A mutant M2 channels of influenza A virus. J Med Chem. 2017;60(9):3812-3823. View Source

Application Scenarios for 4-(Adamantan-2-ylmethyl)piperidine HCl

Sigma-2 Receptor Ligand Development and SAR Studies

With measured σ2 receptor Ki values of 23 nM (TMEM97) and 90 nM (rat PC12 cells) [1][2] and a σ2-preferring selectivity profile (σ1 Ki ≈ 1,400 nM), 4-(adamantan-2-ylmethyl)piperidine hydrochloride serves as a synthetically tractable starting scaffold for developing novel σ2-selective ligands. Given the recent identification of σ2R as TMEM97 with implications in cancer pathogenesis and neurologic disorders, this compound provides a basis for structure-activity relationship studies aimed at optimizing affinity and selectivity for σ2-targeted therapeutic or imaging applications [3].

Conformational Analysis of 2-Adamantyl-Substituted Piperidines

The 2-adamantylmethyl substitution pattern introduces unique conformational constraints distinct from 1-adamantyl analogs, with four possible chair conformations accessible . This compound is suitable for NMR-based conformational studies and molecular dynamics simulations to elucidate how 2-adamantyl positional isomerism influences piperidine ring geometry and, consequently, receptor binding orientation. Such studies inform rational design of adamantane-containing ligands with predetermined three-dimensional pharmacophore presentation [4].

Antiviral M2 Channel Modulator Scaffold Exploration

Based on class-level evidence that 4-(1- and 2-adamantyl)piperidines function as dual inhibitors of wild-type and V27A mutant influenza A M2 channels [5], 4-(adamantan-2-ylmethyl)piperidine hydrochloride represents a viable scaffold for exploring structure-activity relationships against amantadine-resistant influenza strains. The 2-adamantyl positional isomer specifically demonstrated dissimilar binding kinetics relative to 1-adamantyl analogs, warranting further investigation in M2 channel electrophysiology assays [5].

Application

Selection Property

Validation Focus

σ2 receptor ligand development

σ2 binding affinity and σ2/σ1 selectivity review

Radioligand binding assays; TMEM97 target engagement

2‑Adamantyl conformational studies

Conformational constraints of 2‑adamantyl positional isomer

NMR spectroscopy; molecular dynamics simulations

M2 channel modulator screening

Class‑level dual wt/V27A M2 channel interaction

TEVC electrophysiology; influenza A replication assays

• [1] BindingDB. BDBM50604968 (CHEMBL5190189). Ki: 23 nM, sigma-2 receptor/TMEM97 (unknown origin). View Source
• [2] BindingDB. BDBM50604967 (CHEMBL1698776). Ki: 90 nM, sigma-2 receptor (rat PC12 cells). View Source
• [3] Zampieri D, et al. New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorg Med Chem Lett. 2018;28(19):3228-3232. View Source
• [4] Aboelez MO, et al. Adamantane-derived scaffolds targeting the sigma-2 receptor; an in vitro and in silico study. Saudi Pharm J. 2021;29(10):1166-1172. View Source
• [5] Drakopoulos A, et al. Slow but steady wins the race: dissimilarities among new dual inhibitors of the wild-type and the V27A mutant M2 channels of influenza A virus. J Med Chem. 2017;60(9):3812-3823. View Source